Cas no 908267-65-2 (1-(4-chloropyridin-2-yl)propan-2-one)

• Product Name: 1-(4-chloropyridin-2-yl)propan-2-one
• CAS No: 908267-65-2
• MF: C₈H₈ClNO
• MW: 169.608221054077
• MDL: MFCD18803218
• CID: 1121048
• PubChem ID: 68541993
• Update Time: 2025-06-08

1-(4-chloropyridin-2-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-pyridinyl)-2-Propanone
• 1-(4-chloropyridin-2-yl)propan-2-one
• EN300-1964858
• SCHEMBL3186112
• FT-0721681
• 908267-65-2
• DTXSID601291129
• DA-40659

• MDL： MFCD18803218
• Inchi： 1S/C8H8ClNO/c1-6(11)4-8-5-7(9)2-3-10-8/h2-3,5H,4H2,1H3
• InChI Key： HPDASAMJVLAZMW-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)CC(C)=O

Computed Properties

• Exact Mass: 169.0294416g/mol
• Monoisotopic Mass: 169.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 30Ų

Additional information on 1-(4-chloropyridin-2-yl)propan-2-one

Introduction to 1-(4-Chloropyridin-2-yl)propan-2-one (CAS No. 908267-65-2)

1-(4-Chloropyridin-2-yl)propan-2-one, also known by its CAS number 908267-65-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, which include a chlorinated pyridine ring and a ketone functional group. These properties make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceutical agents.

The chemical structure of 1-(4-chloropyridin-2-yl)propan-2-one consists of a pyridine ring substituted with a chlorine atom at the 4-position and a propanone group attached to the 2-position. The presence of these functional groups imparts specific reactivity and biological activity, making it an attractive target for researchers exploring new therapeutic agents. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, further enhances its utility in synthetic chemistry.

In recent years, significant advancements have been made in understanding the biological activities of 1-(4-chloropyridin-2-yl)propan-2-one. Studies have shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that 1-(4-chloropyridin-2-yl)propan-2-one can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. This finding has opened new avenues for the development of targeted cancer treatments.

Beyond its potential as a therapeutic agent, 1-(4-chloropyridin-2-yl)propan-2-one has also been explored for its use in diagnostic imaging. The compound's unique chemical properties allow it to be labeled with radioisotopes, making it suitable for positron emission tomography (PET) imaging. This application is particularly relevant in oncology, where accurate imaging is crucial for early detection and monitoring of tumor progression.

The synthesis of 1-(4-chloropyridin-2-yl)propan-2-one has been optimized through various methodologies, including transition-metal-catalyzed reactions and organocatalytic approaches. These synthetic routes have been designed to improve yield, purity, and scalability, making the compound more accessible for both academic research and industrial applications. A notable example is the use of palladium-catalyzed cross-coupling reactions to efficiently synthesize this compound from readily available starting materials.

In addition to its direct applications, 1-(4-chloropyridin-2-yl)propan-2-one serves as a valuable building block for the synthesis of more complex molecules. Its reactivity with different nucleophiles allows for the introduction of diverse functional groups, thereby expanding its potential uses in drug discovery and development. For instance, researchers have utilized this compound to synthesize novel derivatives with enhanced pharmacological properties, such as improved solubility and reduced toxicity.

The safety profile of 1-(4-chloropyridin-2-yl)propan-2-one has been extensively evaluated through various toxicological studies. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical evaluation. However, as with any chemical compound, appropriate handling and storage precautions should be followed to ensure safety in laboratory settings.

In conclusion, 1-(4-chloropyridin-2-yl)propan-2-one (CAS No. 908267-65-2) is a multifaceted compound with significant potential in both research and practical applications. Its unique chemical structure and biological activities make it an important molecule in the fields of medicinal chemistry and pharmaceutical science. Ongoing research continues to uncover new possibilities for its use in developing innovative therapies and diagnostic tools.